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Compound of Interest

Compound Name: SB 202190 hydrochloride

Cat. No.: B128778

For researchers and scientists in the dynamic field of drug development, ensuring a safe
laboratory environment is paramount. Adherence to proper chemical handling and disposal
protocols is a critical component of this responsibility. This document provides essential, step-
by-step guidance for the safe disposal of SB 202190 hydrochloride, a selective p38 MAP
kinase inhibitor used in various research applications.

SB 202190 hydrochloride is classified as a substance that can cause skin irritation, serious
eye irritation, and respiratory irritation.[1][2][3] Therefore, meticulous adherence to safety
procedures during handling and disposal is crucial to mitigate any potential risks.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment. This serves as the first line of defense against accidental
exposure.
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PPE Category Specific Recommendations

) Safety goggles with side-shields should be
Eye Protection
worn.

Hand Protection Wear protective gloves.

An impervious clothing, such as a lab coat, is

Skin and Body red
required.

Resnirat In case of dust or aerosol formation, a suitable
espiratory )
respirator should be used.

Step-by-Step Disposal Procedure

The disposal of SB 202190 hydrochloride must be conducted in accordance with official
regulations.[1] It is crucial to prevent this substance from entering the sewage system or
household garbage.[1]

» Waste Identification and Segregation:

o Treat all SB 202190 hydrochloride waste, including any contaminated materials such as
absorbent pads from a spill, as hazardous chemical waste.

o Keep this waste stream separate from other laboratory waste to avoid unintended
chemical reactions.

e Containerization:

o Place the SB 202190 hydrochloride waste into a designated, properly labeled, and
sealed container.

o The container should be robust and compatible with the chemical. Ensure the container is
kept tightly closed in a cool, well-ventilated area.[2]

o Labeling:

o Clearly label the waste container with "Hazardous Waste" and the specific chemical name:
"SB 202190 hydrochloride".
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o Include any other information required by your institution's environmental health and safety
(EHS) department.

o Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.

o This area should be away from sources of ignition and direct sunlight.[2]
e Arranging for Disposal:

o Contact your institution's EHS department or a licensed chemical waste disposal
contractor to arrange for the pickup and proper disposal of the waste.

o Disposal should be carried out at an approved waste disposal plant.[3]
e Decontamination:

o Any surfaces or equipment that have come into contact with SB 202190 hydrochloride
should be decontaminated. Scrubbing with alcohol has been suggested for this purpose.

[2]

o Dispose of any materials used for decontamination (e.g., wipes, absorbent pads) as
hazardous waste.

o Accidental Release Measures:

[e]

In the event of a spill, ensure adequate ventilation and evacuate personnel to a safe area.

[2]

[¢]

Use personal protective equipment.|[2]

[e]

Prevent the spill from spreading and from entering drains or water courses.[2]

o

Absorb the spill with a finely-powdered liquid-binding material, such as diatomite or
universal binders.[2]
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o Collect the contaminated material and place it in a designated container for disposal as
described above.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of SB
202190 hydrochloride.
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Start: SB 202190 Hydrochloride Waste

Identify Waste:
SB 202190 Hydrochloride
(solid or in solution)

Segregate from
other waste

Containment|and Labeling

Place in a designated,
sealed, and compatible
waste container.

Label container clearly:
'Hazardous Waste'
'SB 202190 Hydrochloride'

Storage and Disposal

Store in a secure,
ventilated hazardous
waste accumulation area.

Contact Institutional EHS or

licensed waste disposal contractor.

Arrange for pickup and
disposal at an approved facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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